Cas no 62601-04-1 (Butanoic-1-¹³C acid,sodium salt (1:1))

• Product name: Butanoic-1-¹³C acid,sodium salt (1:1)
• CAS No: 62601-04-1
• MF: C₄H₇NaO₂
• MW: 111.079607248306
• MDL: MFCD00002815
• CID: 502719
• PubChem ID: 24857604

Butanoic-1-¹³C acid,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanoic-1-¹³C acid,sodium salt (1:1)
• butanoic-1-13C acid, sodium salt
• SODIUM BUTYRATE-1-13C
• 13C Labeled sodium butyrate
• 62601-04-1
• SCHEMBL1331463
• Butanoic acid-1-13C-acid, sodium salt
• DTXSID30635809
• (1-13C)Sodium butyrate
• Sodium butyrate-1-13C, 99 atom % 13C
• Butanoic-1-13c acid,sodium salt(1:1)
• sodium;(113C)butanoate
• SODIUMBUTYRATE-1-13C
• 13C-labeled-Sodium butyrate
• Sodium (1-~13~C)butanoate

• MDL： MFCD00002815
• Inchi： InChI=1S/C4H8O2.Na/c1-2-3-4(5)6;/h2-3H2,1H3,(H,5,6);/q;+1/p-1/i4+1;
• InChI Key： MFBOGIVSZKQAPD-VZHAHHFWSA-M
• SMILES： CCCC(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 111.03772858g/mol
• Monoisotopic Mass: 111.03772858g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 53.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 250-253 °C (lit.)
• Solubility: Not available

Butanoic-1-¹³C acid,sodium salt (1:1) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Additional information on Butanoic-1-¹³C acid,sodium salt (1:1)

Comprehensive Overview of Butanoic-1-¹³C Acid, Sodium Salt (1:1) (CAS No. 62601-04-1)

Butanoic-1-¹³C acid, sodium salt (1:1), with the CAS number 62601-04-1, is a stable isotope-labeled compound widely used in metabolic research, pharmaceutical development, and analytical chemistry. This ¹³C-labeled derivative of butyric acid is particularly valuable for tracing metabolic pathways, studying gut microbiota interactions, and enhancing the accuracy of mass spectrometry-based analyses. Its unique carbon-13 labeling at the first carbon position makes it an indispensable tool for researchers investigating short-chain fatty acid (SCFA) dynamics.

The growing interest in isotope-labeled compounds like Butanoic-1-¹³C acid, sodium salt aligns with current trends in precision medicine and nutraceutical research. Scientists frequently search for "SCFA role in gut health" or "carbon-13 labeled butyrate applications," reflecting its relevance in microbiome studies. Recent publications highlight its utility in exploring the gut-brain axis, where butyrate's anti-inflammatory properties are linked to neurological health—a hot topic in 2024's functional food and supplement markets.

From a chemical perspective, this sodium salt form (1:1 stoichiometry) offers improved solubility compared to free acid variants, facilitating in vitro and in vivo experiments. The ¹³C enrichment (typically >99%) ensures minimal interference from natural isotope abundance, critical for nuclear magnetic resonance (NMR) spectroscopy and isotope ratio mass spectrometry. Pharmaceutical companies increasingly utilize such labeled compounds for drug metabolism studies, addressing FDA requirements for tracking metabolite formation.

Manufacturers of Butanoic-1-¹³C acid, sodium salt must adhere to strict Good Manufacturing Practice (GMP) standards, particularly for applications in clinical tracer studies. The compound's stability under various pH conditions (pH 2–9) and thermal resilience (up to 150°C) make it suitable for diverse experimental setups. Quality control certificates typically include HPLC purity analysis, residual solvent testing, and isotopic enrichment verification—key parameters searched by procurement specialists.

Emerging applications in sports nutrition research have spurred additional demand, with studies examining butyrate's potential in mitochondrial biogenesis. The sports science community often queries "butyrate supplements for endurance" or "SCFA and athletic performance," creating new market opportunities for this isotopically labeled compound. Meanwhile, agricultural researchers employ it to trace rumen fermentation processes in livestock—an area gaining attention for sustainable farming practices.

Proper storage of CAS 62601-04-1 requires protection from moisture (desiccated at 2–8°C) to maintain its crystalline powder form. While not classified as hazardous, material safety data sheets recommend standard laboratory precautions. The compound's molecular weight (112.07 g/mol) and exact mass (112.0404) are frequently referenced in analytical method development, especially when creating LC-MS calibration curves for butyrate quantification in complex matrices like plasma or fecal samples.

The synthesis of Butanoic-1-¹³C acid, sodium salt involves Grignard reactions with ¹³C-labeled precursors, followed by careful purification to achieve pharmaceutical-grade quality. Recent process optimization efforts focus on reducing heavy metal catalyst residues—a priority for GMP-compliant production. Analytical techniques like ICP-MS and ion chromatography are employed to verify the absence of undesirable contaminants that could interfere with sensitive biological assays.

In conclusion, Butanoic-1-¹³C acid, sodium salt (1:1) (CAS 62601-04-1) represents a critical reagent at the intersection of multiple scientific disciplines. Its applications span from clinical diagnostics to animal nutrition research, driven by increasing recognition of butyrate's multifaceted biological roles. As research into personalized nutrition and microbiome therapeutics expands, demand for high-purity isotope-labeled SCFAs will continue rising, positioning this compound as an essential tool for 21st-century life science research.